Cas no 444-30-4 (2-Hydroxybenzotrifluoride)

• Product Name: 2-Hydroxybenzotrifluoride
• CAS No: 444-30-4
• MF: C₇H₅F₃O
• MW: 162.109212636948
• MDL: MFCD00002222
• CID: 37412
• PubChem ID: 24853142
• Update Time: 2025-06-12

2-Hydroxybenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2-Trifluoromethylphenol
• o-Hydroxybenzotrifluoride
• alpha, alpha, alpha-trifluoro-o-cresol
• 2-(Trifluoromethyl)phenol
• 2-Hydroxybenzotrifluoride
• a,a,a-Trifluoro-o-cresol
• o-Trifluoromethylphenol
• α,α,α-Trifluoro-o-cresol
• 2-Hydroxy-α,α,α-trifluorotoluene
• Hexane-d14
• alpha,alpha,alpha-Trifluoro-o-cresol
• Phenol, 2-(trifluoromethyl)-
• o-(Trifluoromethoxy)phenol
• 2-Hydroxy-alpha,alpha,alpha-trifluorotoluene
• ZOQOPXVJANRGJZ-UHFFFAOYSA-N
• o-Cresol, .alpha.,.alpha.,.alpha.-trifluoro-
• trifluoromethylphenol
• 2-trifluromethylphenol
• 2-trifluorometh
• 2-trifluoromethyphenol
• 2-triflouromethyl-phenol
• 2-triflouromethylphenol
• 2-hydroxy benzotrifluoride
• A7057
• NSC 88333
• W-106195
• Z194636998
• 444-30-4
• EN300-24407
• PS-8756
• alpha, alpha, alpha-trifluorocresol
• MFCD00002222
• AKOS005258008
• o-(Trifluoromethyl)phenol
• DTXSID0074849
• .alpha.,.alpha.,.alpha.-Trifluoro-o-cresol
• 2-Hydroxybenzotrifluoride, 97%
• CHEMBL223906
• 2-Hydroxy-A,A,A-trifluorotoluene
• 2-hydroxy-benzotrifluoride
• 2-trifluoromethyl phenol
• NSC-88333
• alpha,alpha,alpha-trifluorocresol
• 2,2,2-TRIFLUORO-META-CRESOL
• NSC88333
• SCHEMBL69460
• InChI=1/C7H5F3O/c8-7(9,10)5-3-1-2-4-6(5)11/h1-4,11
• 44-30-4
• AM20061173
• H0647
• 2-tri-fluoromethylphenol
• NS00043417
• 2-trifluoromethyl-phenol
• o-Cresol,.alpha.,.alpha.-trifluoro-
• alpha,alpha,alpha-trifluoro-cresol
• CS-W016125
• Q63396553
• FT-0612586
• AC-25575
• EINECS 207-148-7
• 2-Hydroxybenzotrifluoride,99%
• BBL101294
• DB-024029
• 2-(Trifluoromethyl)phenol, alpha,alpha,alpha-Trifluoro-o-cresol
• STL555090
• alpha,alpha,alpha-Trifluoro-o-cresol; o-Hydroxybenzotrifluoride

• MDL： MFCD00002222
• Inchi： 1S/C7H5F3O/c8-7(9,10)5-3-1-2-4-6(5)11/h1-4,11H
• InChI Key： ZOQOPXVJANRGJZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1O)(F)F
• BRN： 1867917

Computed Properties

• Exact Mass: 162.02900
• Monoisotopic Mass: 162.029249
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: White crystals
• Density: 1.3
• Melting Point: 44.0 to 47.0 deg-C
• Boiling Point: 149°C(lit.)
• Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
• Refractive Index: 1.457
• Stability/Shelf Life: Stable. Flammable. Incompatible with oxidizing agents, acid chlorides, acid anhydrides.
• PSA: 20.23000
• LogP: 2.41100
• Solubility: Slightly soluble
• pka: 8.95(at 25℃)

2-Hydroxybenzotrifluoride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H228,H302,H312,H315,H318,H332,H335
• Warning Statement： P210,P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 1325 4.1/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-41
• Safety Instruction： S26-S36-S24/25
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• HazardClass：4.1
• PackingGroup：Ⅱ
• Storage Condition：Inert atmosphere,2-8°C(BD20852)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Hydroxybenzotrifluoride

Comprehensive Overview of 2-Hydroxybenzotrifluoride (CAS No. 444-30-4): Properties, Applications, and Industry Insights

2-Hydroxybenzotrifluoride (CAS No. 444-30-4), also known as 2-(Trifluoromethyl)phenol, is a fluorinated aromatic compound with significant relevance in pharmaceuticals, agrochemicals, and specialty chemicals. Its unique molecular structure, featuring a hydroxyl group and a trifluoromethyl group on the benzene ring, imparts distinct chemical properties, making it a versatile intermediate in organic synthesis. The growing demand for fluorinated compounds in high-performance materials and drug discovery has amplified interest in this chemical.

One of the most searched questions about 2-Hydroxybenzotrifluoride is its role in green chemistry and sustainable synthesis. Researchers are increasingly exploring eco-friendly methods to produce fluorinated compounds, aligning with global trends toward reducing environmental impact. The compound’s stability and reactivity under mild conditions make it a candidate for catalytic processes, a hot topic in modern organic chemistry. Additionally, its applications in electronic materials, such as liquid crystals and OLEDs, have sparked discussions in forums and academic circles.

From a technical perspective, 2-Hydroxybenzotrifluoride exhibits a melting point of 32–34°C and a boiling point of 195–197°C, with solubility in common organic solvents like ethanol and dichloromethane. These properties are critical for its use in fine chemical synthesis, where precise control over reaction conditions is essential. Analytical techniques such as GC-MS and NMR spectroscopy are routinely employed to verify its purity, a key concern for industrial buyers.

The pharmaceutical industry leverages CAS No. 444-30-4 as a building block for active pharmaceutical ingredients (APIs). Its trifluoromethyl group enhances the metabolic stability and bioavailability of drug molecules, addressing common challenges in medicinal chemistry. Recent patents highlight its utility in developing anticancer agents and CNS-targeted therapies, reflecting its alignment with trending healthcare research.

In agrochemicals, 2-Hydroxybenzotrifluoride contributes to the synthesis of advanced pesticides and herbicides. The trifluoromethyl group’s lipophilicity improves the penetration of agrochemicals into plant tissues, a feature highly valued in crop protection. This aligns with the rising demand for high-efficiency agrochemicals to support global food security, a pressing issue in climate change debates.

Safety and handling of 2-Hydroxybenzotrifluoride are frequently discussed in industrial safety forums. While not classified as hazardous under standard regulations, proper storage in cool, dry environments and the use of personal protective equipment (PPE) are recommended. These precautions resonate with the broader emphasis on workplace safety standards in chemical manufacturing.

The market for fluorinated intermediates like CAS No. 444-30-4 is projected to grow, driven by innovations in biotechnology and material science. Suppliers are increasingly adopting blockchain technology for supply chain transparency, a trend reflecting digital transformation in the chemical industry. This compound’s adaptability to flow chemistry—a technique gaining traction for scalable production—further underscores its future potential.

In conclusion, 2-Hydroxybenzotrifluoride (CAS No. 444-30-4) exemplifies the intersection of chemistry and cutting-edge applications. Its multifaceted uses, from life sciences to advanced materials, position it as a critical component in modern industrial chemistry. As research continues to uncover new synthetic routes and applications, this compound will likely remain a focal point in scientific and commercial discussions.